N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-1-naphthamide

• IUPAC Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C21H21NO3/c1-24-19-13-6-5-11-18(19)20(25-2)14-22-21(23)17-12-7-9-15-8-3-4-10-16(15)17/h3-13,20H,14H2,1-2H3,(H,22,23)
• InChI Key: LCMPTUPLXXZCFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CNC(=O)C2=CC=CC3=CC=CC=C32)OC
• Molecular Formula: C21H21NO3
• Molecular Weight: 335.4 g/mol
• CAS No.: 1795484-91-1

Description

N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-1-naphthamide is a useful research compound. Its molecular formula is C21H21NO3 and its molecular weight is 335.403. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Spectral Studies

Fluorescence spectral studies have explored interactions between similar compounds and Bovine Serum Albumin (BSA). These studies use fluorescence spectroscopy to understand binding affinities and quenching mechanisms, which are crucial for developing fluorescent probes for bioimaging and diagnostics. For instance, Ghosh et al. (2016) examined the fluorescence spectral data of probes with structural similarities to N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-1-naphthamide, providing insight into their interaction with BSA and potential applications in fluorescence microscopy and biological assays (Ghosh, Rathi, & Arora, 2016).

Molecular Structure Analysis

The molecular and crystal structure of compounds within the same chemical family has been studied to understand their chemical behavior and interaction potential. Kaur et al. (2012) detailed the crystal and molecular structures of chalcone derivative molecules, highlighting the importance of these analyses in understanding the compounds' biological activity and stability. Such studies are foundational for drug design and material science (Kaur et al., 2012).

Synthetic Methodology

Research into synthetic methods of related compounds underscores the importance of efficient synthesis for pharmaceutical and industrial applications. For example, Hiyama et al. (1990) described a practical synthesis method for a precursor of the anti-inflammatory agent naproxen, demonstrating the relevance of synthetic chemistry in the development of therapeutic agents (Hiyama, Wakasa, Ueda, & Kusumoto, 1990).

Photophysical and Chiroptical Properties

The study of photophysical and chiroptical properties in compounds similar to this compound reveals potential applications in optical materials and sensors. Kerti et al. (2008) prepared and studied the stereochemistry of (naphthyl)ethylidene ketals of carbohydrates, which could inform the design of chiral optical devices and materials (Kerti et al., 2008).